Cas no 883547-73-7 (1-(Trifluoromethylcyclopropyl)benzene)

• Product Name: 1-(Trifluoromethylcyclopropyl)benzene
• CAS No: 883547-73-7
• Molecular Formula: C₁₀H₉F₃
• Molecular Weight: 186.17366
• MDL: MFCD08059543
• CID: 93131
• PubChem ID: 20405523

1-(Trifluoromethylcyclopropyl)benzene Properties

Names and Identifiers

• 1-(Trifluoromethylcyclopropyl)benzene
• 1-PHENYL-1-(TRIFLUOROMETHYL)CYCLOPROPANE
• [1-(trifluoromethyl)cyclopropyl]benzene
• PC4274
• (1-(TRIFLUOROMETHYL)CYCLOPROPYL)BENZENE
• DTXSID90606878
• SCHEMBL517456
• MFCD08059543
• [1-(Trifluoromethyl)cycloprop-1-yl]benzene
• PS-8472
• 883547-73-7
• AKOS005254903
• EN300-210673
• 1-(Trifluoromethylcyclopropyl)benzene, AldrichCPR
• BBL102642
• STL556445

• MDL： MFCD08059543
• InChIKey： RBZAHILDWCBKFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9F3/c11-10(12,13)9(6-7-9)8-4-2-1-3-5-8/h1-5H,6-7H2
• SMILES： C1=CC=C(C=C1)C2(CC2)C(F)(F)F

Computed Properties

• Exact Mass: 186.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.066
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.28050
• PSA: 0.00000
• Refractive Index: 1.4550
• Water Partition Coefficient: Insoluble in water.
• Melting Point: 106-107/25mm°C
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix

1-(Trifluoromethylcyclopropyl)benzene Security Information

• Packing Group：III
• Dangerous goods sign：
• Hazardous Material transportation number：UN1993
• Hazard Statement： Flammable/Irritant
• PackingGroup：III
• HazardClass：3

1-(Trifluoromethylcyclopropyl)benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives